Cas no 2228313-23-1 (tert-butyl 3-(4-bromothiophen-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(4-bromothiophen-2-yl)piperazine-1-carboxylate
• CAS No: 2228313-23-1
• MF: C₁₃H₁₉BrN₂O₂S
• MW: 347.271161317825
• CID: 6240627
• PubChem ID: 165641333
• Update Time: 2025-06-15

tert-butyl 3-(4-bromothiophen-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-bromothiophen-2-yl)piperazine-1-carboxylate
• 2228313-23-1
• EN300-1881254

• Inchi： 1S/C13H19BrN2O2S/c1-13(2,3)18-12(17)16-5-4-15-10(7-16)11-6-9(14)8-19-11/h6,8,10,15H,4-5,7H2,1-3H3
• InChI Key： DMUJSTZPXAOTKW-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 346.03506g/mol
• Monoisotopic Mass: 346.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.8Ų

Additional information on tert-butyl 3-(4-bromothiophen-2-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(4-bromothiophen-2-yl)piperazine-1-carboxylate (CAS No. 2228313-23-1)

The compound tert-butyl 3-(4-bromothiophen-2-yl)piperazine-1-carboxylate (CAS No. 2228313-23-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a piperazine core and a bromothiophene moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and CNS-targeting therapeutics.

One of the key reasons for the growing interest in tert-butyl 3-(4-bromothiophen-2-yl)piperazine-1-carboxylate is its role in structure-activity relationship (SAR) studies. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. This adaptability aligns with current trends in fragment-based drug design, where small, modifiable building blocks are essential for optimizing lead compounds.

In addition to its pharmaceutical relevance, this compound is also explored in material science applications. The thiophene ring system is known for its electron-rich properties, making derivatives like tert-butyl 3-(4-bromothiophen-2-yl)piperazine-1-carboxylate candidates for organic semiconductors or conductive polymers. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes for such intermediates, addressing common search queries like "sustainable synthesis of bromothiophene derivatives."

From a commercial perspective, the demand for CAS No. 2228313-23-1 is driven by its use in high-throughput screening libraries. Its balanced lipophilicity and molecular weight make it a favorable scaffold for probing biological targets. Recent publications highlight its utility in neuropharmacology, particularly in modulating GPCRs (G-protein-coupled receptors), a hot topic in neuroscience research. This aligns with frequent search terms such as "piperazine derivatives in CNS drug development."

Quality control and analytical characterization of tert-butyl 3-(4-bromothiophen-2-yl)piperazine-1-carboxylate are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These aspects are frequently queried by procurement specialists, emphasizing the need for detailed technical data sheets accompanying the product.

Looking ahead, the compound’s potential in personalized medicine and combinatorial chemistry positions it as a valuable asset in the evolving landscape of drug discovery. Its compatibility with automated synthesis platforms further enhances its appeal to industries adopting AI-driven molecular design. As interest grows in heterocyclic chemistry, this bromothiophene-piperazine hybrid continues to be a focal point for innovation.